Cas no 1807397-09-6 (2,4-Bis(trifluoromethyl)-3-iodocinnamic acid)

• Product Name: 2,4-Bis(trifluoromethyl)-3-iodocinnamic acid
• CAS No: 1807397-09-6
• MF: C₁₁H₅F₆IO₂
• MW: 410.05109667778
• CID: 4964725
• Update Time: 2025-11-06

2,4-Bis(trifluoromethyl)-3-iodocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-3-iodocinnamic acid

• Inchi： 1S/C11H5F6IO2/c12-10(13,14)6-3-1-5(2-4-7(19)20)8(9(6)18)11(15,16)17/h1-4H,(H,19,20)/b4-2+
• InChI Key： OACSNUNHWLOOGZ-DUXPYHPUSA-N
• SMILES： IC1=C(C(F)(F)F)C=CC(/C=C/C(=O)O)=C1C(F)(F)F

Computed Properties

• Exact Mass: 409.92385 g/mol
• Monoisotopic Mass: 409.92385 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3
• Molecular Weight: 410.05

Additional information on 2,4-Bis(trifluoromethyl)-3-iodocinnamic acid

Comprehensive Overview of 2,4-Bis(trifluoromethyl)-3-iodocinnamic acid (CAS No. 1807397-09-6)

2,4-Bis(trifluoromethyl)-3-iodocinnamic acid (CAS No. 1807397-09-6) is a highly specialized fluorinated aromatic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique trifluoromethyl and iodo functional groups, serves as a versatile intermediate for the development of advanced pharmaceuticals, agrochemicals, and functional materials. The presence of electron-withdrawing groups enhances its reactivity, making it a valuable building block for cross-coupling reactions and other transformations.

In recent years, the demand for fluorinated compounds like 2,4-Bis(trifluoromethyl)-3-iodocinnamic acid has surged due to their exceptional stability, bioavailability, and lipophilicity. Researchers and industry professionals frequently search for "fluorinated cinnamic acid derivatives" and "iodo-substituted aromatic compounds" to explore their applications in drug discovery and material engineering. This compound's structural uniqueness allows it to act as a precursor for biologically active molecules, particularly in the design of enzyme inhibitors and receptor modulators.

The synthesis of 2,4-Bis(trifluoromethyl)-3-iodocinnamic acid involves multi-step organic reactions, often starting from commercially available cinnamic acid derivatives. Its iodo substituent enables further functionalization via palladium-catalyzed couplings, such as Suzuki or Heck reactions, which are pivotal in modern synthetic chemistry. Given the growing interest in "green chemistry" and "sustainable synthesis," researchers are also investigating eco-friendly protocols to produce this compound with minimal environmental impact.

From an industrial perspective, 2,4-Bis(trifluoromethyl)-3-iodocinnamic acid is valued for its role in developing high-performance materials, including liquid crystals and organic semiconductors. Its trifluoromethyl groups contribute to thermal stability and electronic properties, making it a candidate for optoelectronic devices. Searches for "fluorinated materials for electronics" and "aromatic compounds in OLEDs" highlight the relevance of this compound in cutting-edge technologies.

In the pharmaceutical sector, the compound's potential as a bioisostere has been explored, particularly in modifying drug molecules to improve metabolic stability and membrane permeability. Queries like "fluorine in drug design" and "iodinated pharmacophores" reflect the scientific community's focus on leveraging its properties for therapeutic innovation. Additionally, its application in proteomics and chemical biology tools underscores its interdisciplinary importance.

Quality control and analytical characterization of 2,4-Bis(trifluoromethyl)-3-iodocinnamic acid are critical, with techniques such as HPLC, NMR, and mass spectrometry being routinely employed. The compound's purity and stability are paramount, especially for high-value research and industrial applications. Frequently searched terms like "analytical methods for fluorinated compounds" and "CAS No. 1807397-09-6 specifications" indicate the need for reliable data and standardized protocols.

As the scientific landscape evolves, 2,4-Bis(trifluoromethyl)-3-iodocinnamic acid continues to inspire innovation across multiple domains. Its integration into catalysis, material science, and life sciences demonstrates its broad utility. For those seeking "advanced synthetic intermediates" or "fluorine chemistry applications," this compound represents a compelling case study in the intersection of chemistry and technology.